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Compound of Interest

Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of triethyloxonium
tetrafluoroborate, a significant reagent in organic synthesis.

Chemical Identity and Formula
Triethyloxonium tetrafluoroborate, also known as Meerwein's reagent, is a powerful

ethylating agent with the chemical formula [(CH₃CH₂)₃O]⁺[BF₄]⁻.[1] Its empirical formula is

C₆H₁₅BF₄O.[2][3][4]

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

To accurately calculate the molecular weight, the standard atomic weights of carbon, hydrogen,

boron, fluorine, and oxygen are required.
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Element Symbol Atomic Number
Standard Atomic
Weight ( g/mol )

Carbon C 6 ~12.011[5][6][7][8]

Hydrogen H 1
~1.008[9][10][11][12]

[13]

Boron B 5
~10.81[14][15][16][17]

[18]

Fluorine F 9
~18.998[19][20][21]

[22][23]

Oxygen O 8
~15.999[24][25][26]

[27][28]

Note: Standard atomic weights are weighted averages of the naturally occurring isotopes of an

element.

The molecular weight of C₆H₁₅BF₄O is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of B atoms × Atomic weight of B) + (Number of F atoms × Atomic weight of F) +

(Number of O atoms × Atomic weight of O)

(6 × 12.011) + (15 × 1.008) + (1 × 10.81) + (4 × 18.998) + (1 × 15.999) = 189.99 g/mol

Summary of Molecular Data
For ease of reference, the key quantitative data for triethyloxonium tetrafluoroborate is

summarized below.

Parameter Value

Chemical Formula [(CH₃CH₂)₃O]⁺[BF₄]⁻[1]

Empirical Formula C₆H₁₅BF₄O[2][3][4]

Molecular Weight 189.99 g/mol [1][2][3][4]
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Logical Representation of Molecular Composition
The following diagram illustrates the elemental components that contribute to the molecular

weight of triethyloxonium tetrafluoroborate.

Elemental Contribution to Molecular Weight

Triethyloxonium Cation
[(CH3CH2)3O]+

Tetrafluoroborate Anion
[BF4]-

Carbon (C)
6 atoms

Molecular Weight
189.99 g/mol

Hydrogen (H)
15 atoms

Oxygen (O)
1 atom

Boron (B)
1 atom

Fluorine (F)
4 atoms

Click to download full resolution via product page

Caption: Elemental composition of triethyloxonium tetrafluoroborate.

Disclaimer: This document is intended for informational purposes for a technical audience.

While the data has been compiled from reliable sources, it is recommended to consult primary

literature for experimental protocols and further in-depth studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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